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Compound of Interest

Compound Name: 3-Bromo-4-chloropyridine

Cat. No.: B1270894 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-Bromo-4-
chloropyridine (CAS No: 36953-42-1). The following sections detail the material's properties,

hazards, protective measures, and emergency procedures to ensure its safe use in a

laboratory and research environment. Adherence to these guidelines is critical for minimizing

risks to personnel and the environment.

Chemical and Physical Properties
3-Bromo-4-chloropyridine is a halogenated pyridine derivative used as a building block in

organic synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Data Reference

Molecular Formula C₅H₃BrClN [2][3][4]

Molecular Weight 192.44 g/mol [2][3][4]

CAS Number 36953-42-1 [2][4]

Appearance
Colorless to Yellow Liquid After

Melting
[2][5]

Purity ≥97.5% [2][5]

InChI Key
QADXKWUCCGPQNR-

UHFFFAOYSA-N
[2][4]

SMILES C1=CN=CC(=C1Cl)Br [2]

Hazard Identification and GHS Classification
3-Bromo-4-chloropyridine is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin, and causes significant irritation to the skin, eyes, and

respiratory system.[2][3]
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Hazard Class GHS Classification Pictogram Signal Word

Acute Toxicity, Oral
Category 3 / Category

4

💀 GHS06 / ❗

GHS07
Danger / Warning

Acute Toxicity, Dermal Category 4 ❗ GHS07 Warning

Acute Toxicity,

Inhalation
Category 4 ❗ GHS07 Warning

Skin

Corrosion/Irritation
Category 2 ❗ GHS07 Warning

Serious Eye

Damage/Irritation

Category 1 / Category

2

corrosive GHS05 / ❗

GHS07
Danger / Warning

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory irritation)
❗ GHS07 Warning

Hazard Statements (H-Codes):

H301/H302: Toxic or Harmful if swallowed.[3][4]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[3][4]

H318/H319: Causes serious eye damage or irritation.[3][4]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3][4]

Experimental Protocols and Methodologies
The hazard classifications listed above are determined by standardized toxicological studies.

While specific experimental reports for 3-Bromo-4-chloropyridine are not detailed in publicly

available safety data sheets, the methodologies follow internationally recognized guidelines,
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such as those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Toxicity: Assessed through oral, dermal, and inhalation routes to determine the

potential for harm from short-term exposure.[3]

Skin and Eye Irritation: Evaluated using standardized tests to measure the potential for a

substance to cause reversible or irreversible damage upon contact.[3]

Specific Target Organ Toxicity (STOT): Assessed to identify substances that can cause

toxicity to specific organs following a single exposure.[4]

For this compound, it is noted that the toxicological properties have not been fully investigated,

and it should be handled with the caution appropriate for a substance of unknown chronic

effects.[6]

Safe Handling and Storage Workflow
Proper handling and storage are essential to prevent exposure and maintain chemical integrity.

Always handle this compound within a certified chemical fume hood.
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Diagram 1: Safe Handling Workflow for 3-Bromo-4-chloropyridine
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Caption: Workflow for handling 3-Bromo-4-chloropyridine.
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Handling Precautions:

Avoid all personal contact, including inhalation of vapors or mists.[7]

Use only in a well-ventilated area or under a chemical fume hood.[1][8]

Do not eat, drink, or smoke when using this product.[1][8]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Take precautionary measures against static discharge.[1][6]

Ground and bond containers when transferring material.[1]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

Store locked up or in an area accessible only to qualified personnel.[1][8]

Incompatible with strong oxidizing agents and strong acids.[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The required equipment is

detailed below.
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Protection Type Specification Rationale & Reference

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield may be

required for splash hazards.

Must comply with EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards to prevent

serious eye irritation/damage.

[6][10][11]

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber). A lab coat

and appropriate protective

clothing are required.

To prevent skin contact which

can cause irritation and

toxicity.[1][10] Contaminated

gloves should be replaced

immediately.[7]

Respiratory Protection

Use in a chemical fume hood.

If ventilation is inadequate, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter.

To prevent inhalation, which is

harmful and may cause

respiratory tract irritation.[6][8]

[10]

First Aid and Emergency Response
Immediate action is required in the event of an exposure. First aiders must protect themselves.

Always show the Safety Data Sheet to attending medical personnel.[8]
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Diagram 2: Emergency Response for Exposure
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Caption: Decision workflow for responding to an exposure event.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2] If breathing stops, provide artificial respiration. Call a physician immediately.[8]
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Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with

plenty of soap and water.[2] If skin irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[2] Remove contact lenses if

present and easy to do so.[2] Continue rinsing and immediately call an ophthalmologist.[8]

Ingestion: Rinse mouth with water.[1][9] Call a POISON CENTER or doctor immediately if

you feel unwell.[2][8]

Spill, Leak, and Disposal Procedures
Spill and Leak Cleanup:

Evacuate Personnel: Ensure adequate ventilation and remove all sources of ignition.[12]

Contain Spill: Use personal protective equipment, including respiratory protection.[6]

Absorb: Soak up the spill with inert absorbent material such as sand, silica gel, or universal

binder.[6] Do not use combustible materials like sawdust.

Collect: Place the contaminated material into a suitable, labeled, and closed container for

disposal.[6][13]

Decontaminate: Clean the spill area thoroughly. Prevent runoff from entering drains.[1][6]

Disposal Considerations:

All waste containing 3-Bromo-4-chloropyridine must be treated as hazardous waste.[13]

Do not dispose of this chemical down the drain or in regular trash.[13]

Waste must be collected in a designated, leak-proof, and clearly labeled container. The label

should include "Hazardous Waste," the full chemical name, and appropriate hazard

pictograms.[13]

Disposal must be handled by a licensed professional hazardous waste disposal company in

accordance with all local, state, and federal regulations.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jubilantingrevia.com [jubilantingrevia.com]

2. 3-Bromo-4-chloropyridine, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

3. 3-Bromo-4-chloropyridine | C5H3BrClN | CID 817696 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-Bromo-4-chloropyridine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

5. 379640010 [thermofisher.com]

6. fishersci.com [fishersci.com]

7. static.cymitquimica.com [static.cymitquimica.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. assets.thermofisher.com [assets.thermofisher.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

12. chemicalbook.com [chemicalbook.com]

13. benchchem.com [benchchem.com]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Bromo-4-
chloropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270894#3-bromo-4-chloropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1270894?utm_src=pdf-custom-synthesis
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/shop/products/3-bromo-4-chloropyridine-98-thermo-scientific/AC379640010
https://www.fishersci.com/shop/products/3-bromo-4-chloropyridine-98-thermo-scientific/AC379640010
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chloropyridine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds003116
https://www.thermofisher.com/order/catalog/product/379640010
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR914465.pdf
https://www.sigmaaldrich.com/KR/en/sds/aldrich/c70002?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07052~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2017:14:27~~4-Bromopyridine%20hydrochloride~~
https://pim-resources.coleparmer.com/sds/04318.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.chemicalbook.com/msds/3-bromo-4-methylpyridine.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Bromo_4_isopropylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1270894#3-bromo-4-chloropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1270894#3-bromo-4-chloropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1270894#3-bromo-4-chloropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1270894#3-bromo-4-chloropyridine-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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